Cas no 1357570-21-8 (Ramipril Acyl-b-D-glucuronide)

• Product Name: Ramipril Acyl-b-D-glucuronide
• CAS No: 1357570-21-8
• Molecular Formula: C₂₉H₄₀N₂O₁₁
• Molecular Weight: 592.6347
• CID: 1060636
• PubChem ID: 71751963

Ramipril Acyl-b-D-glucuronide Properties

Names and Identifiers

• Ramipril Acyl-β-D-glucuronide
• Ramipril Acyl-β-D-gl
• (3S,5S,6S)-6-[(2S,3aS,6aS)-1-[(2S)-2-[[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino]propanoyl]-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole-2-carbonyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• Ramipril Acyl-b-D-glucuronide
• Ramipril Acyl--D-glucuronide
• DTXSID70858358
• Ramipril Acyl-beta-D-glucuronide
• Ramipril Acyl-
• (3S,5S,6S)-6-({(2S,3aS,6aS)-1-[(2S)-2-{[(2S)-1-Ethoxy-1-oxo-4-phenylbutan-2-yl]amino}propanoyl]octahydrocyclopenta[b]pyrrole-2-carbonyl}oxy)-3,4,5-trihydroxyoxane-2-carboxylic acid
• A-D-glucuronide, ~ 80% By HPLC
• 1357570-21-8

• InChIKey： ZJZVWDOXIZGYPD-XHPMATLTSA-N
• Inchi： InChI=1S/C29H40N2O11/c1-3-40-27(38)18(13-12-16-8-5-4-6-9-16)30-15(2)25(35)31-19-11-7-10-17(19)14-20(31)28(39)42-29-23(34)21(32)22(33)24(41-29)26(36)37/h4-6,8-9,15,17-24,29-30,32-34H,3,7,10-14H2,1-2H3,(H,36,37)/t15-,17-,18-,19-,20-,21?,22-,23-,24?,29-/m0/s1
• SMILES： CCOC(=O)C(CCC1=CC=CC=C1)NC(C)C(=O)N2C3CCCC3CC2C(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O

Computed Properties

• Exact Mass: 592.26300
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 13
• Monoisotopic Mass: 592.26321010g/mol
• Heavy Atom Count: 42
• Complexity: 973
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 192Ų

Experimental Properties

• LogP: 0.06280
• PSA: 192.16000
• Melting Point: 128-130°C